Cas no 55955-64-1 (Decane, 3-methoxy-)

• Product Name: Decane, 3-methoxy-
• CAS No: 55955-64-1
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 350217
• PubChem ID: 552330
• Update Time: 2025-04-19

Decane, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Decane, 3-methoxy-
• 3-methoxydecane
• DTXSID30338984
• SCHEMBL15149811
• 1-Ethyloctyl methyl ether #
• WTQMTAKGPZZDKP-UHFFFAOYSA-N
• 55955-64-1

• Inchi： 1S/C11H24O/c1-4-6-7-8-9-10-11(5-2)12-3/h11H,4-10H2,1-3H3
• InChI Key： WTQMTAKGPZZDKP-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCCCCCC

Computed Properties

• Exact Mass: 172.18282
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7977 (estimate)
• Boiling Point: 202.66°C (estimate)
• Refractive Index: 1.4063 (estimate)
• PSA: 9.23